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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for 2-Cyanoacetamide (CAS No: 107-91-5). The information is

compiled from multiple safety data sheets (SDS) to ensure a comprehensive understanding for

professionals in laboratory and drug development settings.

2-Cyanoacetamide is a versatile organic compound used as a building block in the synthesis

of various pharmaceuticals, agrochemicals, and heterocyclic compounds.[1] It is also utilized in

biochemical assays and for the synthesis of Vitamin B6.[2][3] Given its chemical reactivity and

potential hazards, strict adherence to safety protocols is mandatory.

Chemical and Physical Properties
2-Cyanoacetamide is a white crystalline powder.[2] Its key physical and chemical properties

are summarized below.
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Property Value References

CAS Number 107-91-5 [4][5][6]

Molecular Formula C₃H₄N₂O [1][2][6]

Molecular Weight 84.08 g/mol [1][6][7]

Appearance White crystalline powder [1][2][3]

Melting Point 118 - 126 °C [1][2][5]

Solubility
Highly soluble in water, easily

soluble in ethanol.
[2][3][8]

Synonyms
Cyanacetamide, Malonamide

nitrile, Cyanoiminoacetic acid.
[2][7][8]

Hazard Identification and GHS Classification
2-Cyanoacetamide is classified as harmful and an irritant. The toxicological properties of this

material have not been fully investigated, warranting caution.
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Hazard
Classification

Code Description References

GHS Pictogram
GHS07 (Exclamation

Mark)
[9]

Signal Word Warning [4][9]

Acute Toxicity, Oral H302 Harmful if swallowed. [4][7][9]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [4][7][9]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[4][7][9]

STOT - Single

Exposure
H335

May cause respiratory

irritation.
[4][7][9]

European Hazard

Symbol
Xn Harmful.

European Risk

Phrases
R 20/21/22

Harmful by inhalation,

in contact with skin

and if swallowed.

Precautionary Statements (Selected)

Prevention (P-statements): P261, P264, P270, P271, P280.[4][5]

Response (P-statements): P301+P312, P302+P352, P304+P340, P305+P351+P338.[4][5]

Storage (P-statements): P403+P233, P405.[4]

Disposal (P-statements): P501.[4]

Toxicological Information
The available acute toxicity data for 2-Cyanoacetamide is limited, indicating that its

toxicological profile is not yet fully understood.
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Toxicity Endpoint Species Value References

Acute Oral LD50 Mouse 1,680 mg/kg [5]

Acute Oral LD50 Rat > 3200 mg/kg [7][8]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to keep airborne concentrations low.[4]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[6]

Handling Procedures:

Wash hands and any exposed skin thoroughly after handling.[4]

Avoid all contact with eyes, skin, and clothing.[4]

Minimize the generation and accumulation of dust.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][10][11]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Protect from direct sunlight.

Store away from incompatible materials, which include strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[6]
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Pre-Handling Steps

Preparation

Weighing

Handling/Reaction

Work Area Cleanup

Waste Disposal

Wash Hands

Confirm PPE is Worn
(Gloves, Goggles, Lab Coat)
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(Fume Hood On)

PPE Confirmed

Ventilation OK
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Caption: Standard Laboratory Handling Workflow for 2-Cyanoacetamide.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][10]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., Nitrile rubber with a minimum

layer thickness of 0.11 mm). Always inspect gloves before use and use a proper glove

removal technique.[5][10]

Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[10]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with a particulate filter approved under NIOSH/MSHA or European

Standard EN 149.[6][10]

2-Cyanoacetamide
Handling

Chemical Safety Goggles
(EN166 / ANSI Z87.1)

Required

Nitrile Gloves

Required

Protective Lab Coat

Required

NIOSH-Approved Respirator
(If dust/aerosols are generated)

Conditional

Click to download full resolution via product page

Caption: Required PPE for Handling 2-Cyanoacetamide.

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical

attention following any exposure.
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Inhalation: Remove the individual from the exposure area to fresh air immediately. If the

person is not breathing, provide artificial respiration. If breathing is difficult, administer

oxygen. Get medical aid.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes. Get medical aid.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get medical aid immediately.[4][6]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Do NOT induce vomiting. Get medical aid

immediately.[6]

Route of Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer O₂ if needed

Remove Contaminated Clothing
Flush with Water (15+ min)

Flush Eyes with Water (15+ min)
Remove Contact Lenses

Give Water/Milk (if conscious)
DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: First Aid Response for 2-Cyanoacetamide Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and prevent environmental

contamination.

Evacuate: Keep unprotected personnel away and evacuate personnel to safe areas.[5][10]

Ventilate: Ensure adequate ventilation in the affected area.[5]

Protect: Wear the appropriate personal protective equipment (PPE) as detailed in Section 5.

[5]

Contain & Clean:

Avoid generating dust.[5]

Sweep up, vacuum, or absorb the spilled material with an inert substance (e.g., sand,

earth).[4]

Place the material into a suitable, clean, dry, and closed container for disposal.[5]

Environmental: Do not let the product enter drains, other waterways, or soil.[4][5]

Disposal: Dispose of the waste material at an approved waste disposal plant, following all

local, regional, and national regulations.[4][12]
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Spill Detected

Evacuate Area
Restrict Access

Don Full PPE
(Respirator, Gloves, Goggles)

Ensure Adequate Ventilation

Clean Spill
(Sweep/Vacuum, Avoid Dust)

Place in Labeled, Sealed
Container for Disposal

Decontaminate Area
and Equipment

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Spill Cleanup Protocol for 2-Cyanoacetamide.

Experimental Protocols Cited

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1669375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information and protocols presented in this guide are derived from standardized Safety

Data Sheets (SDS) provided by chemical manufacturers and suppliers.[4][5][6][10] These

documents represent established, consensus-based safety practices and do not cite specific,

novel research experiments for toxicological or safety testing. The handling, storage, and

emergency procedures outlined herein are based on the requirements of regulations such as

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[6]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a formal risk assessment or the specific Safety Data Sheet (SDS) provided by

the manufacturer. Always consult the original SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669375#2-cyanoacetamide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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